Cas no 62261-25-0 (1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-)

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl- structure
62261-25-0 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-
CAS No:62261-25-0
MF:C13H16O6S
MW:300.327543258667
CID:452038
PubChem ID:71388197
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-
    • 2-tert-butylsulfonyl-5-methylbenzene-1,3-dicarboxylic acid
    • 5-Methyl-2-(2-methylpropane-2-sulfonyl)benzene-1,3-dicarboxylic acid
    • 2-(t-butylsulfonyl)-5-methylisophthalic acid
    • DTXSID10810273
    • 62261-25-0
    • Inchi: 1S/C13H16O6S/c1-7-5-8(11(14)15)10(9(6-7)12(16)17)20(18,19)13(2,3)4/h5-6H,1-4H3,(H,14,15)(H,16,17)
    • InChI Key: LEZAKKBPHMKEPF-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC(C)=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 300.06678
  • Monoisotopic Mass: 300.06675940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 108.74
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent